(4-(Methylsulfonyl)piperazin-1-yl)(4-((4-methylthiazol-2-yl)methoxy)phenyl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
This compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a methylsulfonyl group, and a methoxyphenyl group . It’s part of a class of compounds known as piperazines, which are commonly used in the synthesis of pharmaceuticals and other biologically active compounds .
Molecular Structure Analysis
The molecular structure of this compound is quite complex, with several functional groups attached to the piperazine ring . These groups likely contribute to the compound’s physical and chemical properties, as well as its biological activity.
Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are largely determined by its molecular structure. For example, the presence of the methylsulfonyl group likely increases the compound’s polarity, which could affect its solubility in various solvents .
Scientific Research Applications
- Application : The compound has been investigated as a potential PARP inhibitor in human breast cancer cells . Its ability to interfere with DNA repair pathways could enhance the efficacy of chemotherapy or radiation therapy.
- Application : Researchers have explored substituents on the compound to alter its size, charge, and lipophilicity, potentially improving pharmacokinetics and affecting bacterial cell penetrability . This could have implications for antibiotic resistance.
- Discovery : Compound 37 (CYH33) was identified as a selective PI3Kα inhibitor with promising anticancer activity .
- Activity : Docking simulations revealed that these derivatives interacted with oxidoreductase enzymes, suggesting potential antibacterial effects .
Cancer Research: Targeting Poly (ADP-Ribose) Polymerase (PARP)
Pharmacokinetics and Antibiotic Resistance
PI3K Inhibition for Cancer Treatment
Antimicrobial Activity
Antiviral Properties
Mechanism of Action
Target of Action
Similar compounds have been found to interact with various receptors and enzymes, which could potentially be the targets of this compound .
Mode of Action
Based on its structural similarity to other active compounds, it may interact with its targets by binding to their active sites, thereby modulating their function .
Biochemical Pathways
Similar compounds have been found to influence various biochemical pathways, including signal transduction pathways and metabolic pathways .
Pharmacokinetics
Based on its chemical structure, it is likely to be absorbed in the gastrointestinal tract, distributed throughout the body, metabolized in the liver, and excreted in the urine .
Result of Action
Similar compounds have been found to induce changes in cell viability, suggesting that this compound may have cytotoxic or cytostatic effects .
properties
IUPAC Name |
(4-methylsulfonylpiperazin-1-yl)-[4-[(4-methyl-1,3-thiazol-2-yl)methoxy]phenyl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21N3O4S2/c1-13-12-25-16(18-13)11-24-15-5-3-14(4-6-15)17(21)19-7-9-20(10-8-19)26(2,22)23/h3-6,12H,7-11H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GDITXJZYKXENNC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSC(=N1)COC2=CC=C(C=C2)C(=O)N3CCN(CC3)S(=O)(=O)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21N3O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
395.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(Methylsulfonyl)piperazin-1-yl)(4-((4-methylthiazol-2-yl)methoxy)phenyl)methanone |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.